Cas no 33148-81-1 (4-(Chloromethyl)thiophene-2-carbaldehyde)

• Product Name: 4-(Chloromethyl)thiophene-2-carbaldehyde
• CAS No: 33148-81-1
• MF: C₆H₅ClOS
• MW: 160.621299505234
• MDL: MFCD03990647
• CID: 1088023
• PubChem ID: 1415671
• Update Time: 2025-11-01

4-(Chloromethyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)thiophene-2-carbaldehyde
• 4-chloromethylthiophene-2-carbaldehyde
• Z1162446089
• 33148-81-1
• EN300-73635
• 4-(Chloromethyl)-2-thiophenecarbaldehyde
• MFCD03990647
• DTXSID70362849
• AT17066
• AKOS000365725

• MDL： MFCD03990647
• Inchi： 1S/C6H5ClOS/c7-2-5-1-6(3-8)9-4-5/h1,3-4H,2H2
• InChI Key： RXGWEJJMCNQFAB-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C=O)=C1

Computed Properties

• Exact Mass: 159.97505
• Monoisotopic Mass: 159.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 283.0±30.0 °C at 760 mmHg
• Flash Point: 125.0±24.6 °C
• PSA: 17.07
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(Chloromethyl)thiophene-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-(Chloromethyl)thiophene-2-carbaldehyde

4-(Chloromethyl)thiophene-2-carbaldehyde: A Key Intermediate in Modern Pharmaceutical Synthesis

4-(Chloromethyl)thiophene-2-carbaldehyde, with the CAS number 33148-81-1, is a versatile and highly valuable compound in the realm of organic synthesis and pharmaceutical development. This heterocyclic aldehyde features a thiophene ring substituted with a chloromethyl group and a formyl group at the 2-position, making it an indispensable intermediate for the preparation of various bioactive molecules. The unique structural attributes of this compound have positioned it as a cornerstone in the synthesis of therapeutic agents targeting diverse diseases, including cancer, inflammation, and infectious disorders.

The< strong> chloromethyl moiety in 4-(Chloromethyl)thiophene-2-carbaldehyde is particularly noteworthy due to its reactivity, which allows for facile functionalization through nucleophilic substitution reactions. This property has been exploited in numerous synthetic pathways to introduce additional functional groups, enabling the construction of complex molecular architectures. Furthermore, the< strong> thiophene core is a privileged scaffold in medicinal chemistry, known for its ability to enhance drug bioavailability and metabolic stability. The combination of these features makes this compound a preferred building block for medicinal chemists seeking to develop novel pharmacophores.

In recent years, significant advancements have been made in leveraging 4-(Chloromethyl)thiophene-2-carbaldehyde for the development of innovative therapeutic strategies. For instance, researchers have utilized this intermediate to synthesize small-molecule inhibitors that disrupt critical signaling pathways involved in tumor progression. One notable area of investigation has been its role in the design of kinase inhibitors, which are essential for treating cancers driven by aberrant tyrosine kinase activity. The< strong> aldehyde functionality serves as a key handle for further derivatization, allowing chemists to fine-tune binding interactions with target proteins.

The pharmaceutical industry has also harnessed the potential of 4-(Chloromethyl)thiophene-2-carbaldehyde in the development of anti-inflammatory agents. Thiophene derivatives have long been recognized for their immunomodulatory properties, and recent studies have highlighted the compound's ability to modulate inflammatory cytokine production. By incorporating this intermediate into drug candidates, researchers have been able to generate molecules that exhibit potent anti-inflammatory effects while maintaining a favorable safety profile. These findings underscore the importance of< strong> 4-(Chloromethyl)thiophene-2-carbaldehyde as a pharmacological tool.

Beyond oncology and inflammation, this compound has found applications in addressing infectious diseases. The structural motif of thiophene has been shown to possess antimicrobial properties, making it an attractive scaffold for designing novel antibiotics. Researchers have demonstrated that derivatives of 4-(Chloromethyl)thiophene-2-carbaldehyde can inhibit bacterial growth by interfering with essential cellular processes such as DNA replication and protein synthesis. Such discoveries are particularly relevant in the context of rising antibiotic resistance, where innovative therapeutic approaches are urgently needed.

The synthetic utility of 4-(Chloromethyl)thiophene-2-carbaldehyde extends beyond its direct application in drug development. It serves as a precursor for synthesizing various heterocyclic compounds that exhibit diverse biological activities. For example, researchers have utilized this intermediate to prepare thiazole derivatives, which are known for their antiviral and antifungal properties. The< strong> chloromethyl group facilitates further functionalization through condensation reactions with thioamides or hydrazines, yielding complex thiazole scaffolds that can be further modified to enhance pharmacological efficacy.

In conclusion, 4-(Chloromethyl)thiophene-2-carbaldehyde (CAS no.< strong>33148-81-1) is a multifaceted compound with broad applications in pharmaceutical synthesis and drug discovery. Its unique structural features enable the construction of intricate molecular architectures that are essential for developing therapeutic agents targeting various diseases. The ongoing research into this intermediate continues to reveal new possibilities for its use in medicinal chemistry, highlighting its significance as a cornerstone in modern drug development.